2-{[4-allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}-N-(3-fluorophenyl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21FN4O2S/c1-3-11-26-19(12-15-7-9-18(28-2)10-8-15)24-25-21(26)29-14-20(27)23-17-6-4-5-16(22)13-17/h3-10,13H,1,11-12,14H2,2H3,(H,23,27)
• InChI Key: OVWLIWVOQXBWHZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(N2CC=C)SCC(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C21H21FN4O2S
• Molecular Weight: 412.5 g/mol

Description

The compound “2-{[4-allyl-5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}-N-(3-fluorophenyl)acetamide” is a complex organic molecule. It contains several functional groups, including an allyl group, a methoxybenzyl group, a 1,2,4-triazole ring, a thioether linkage, and a fluorophenyl group.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The 1,2,4-triazole ring is a five-membered ring containing three nitrogen atoms, which can participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the allyl group could undergo reactions typical of alkenes, such as addition reactions. The 1,2,4-triazole ring might participate in reactions with electrophiles or serve as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and a heterocyclic ring could enhance its solubility in polar solvents.

Safety and Hazards

Without specific data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions for this compound could be vast, depending on its biological activity. If it exhibits promising biological activity, it could be further optimized and studied as a potential therapeutic agent.